Cas no 869949-43-9 (N-(3-Bromobenzyl)-2-methylpropan-1-amine)
N-(3-Bromobenzyl)-2-methylpropan-1-amine is a brominated aromatic amine derivative characterized by its versatile reactivity and structural utility in organic synthesis. The compound features a 3-bromobenzyl group attached to a branched isobutylamine moiety, offering a balance of steric and electronic properties for selective functionalization. Its bromine substituent enables further derivatization via cross-coupling reactions, while the secondary amine group serves as a potential ligand or intermediate in pharmaceutical and agrochemical applications. The compound's stability under standard conditions and well-defined reactivity profile make it a valuable building block for constructing complex molecular architectures in medicinal chemistry and materials science.
869949-43-9 structure
Product Name:N-(3-Bromobenzyl)-2-methylpropan-1-amine
CAS No:869949-43-9
MF:C11H16BrN
MW:242.155442237854
CID:871488
PubChem ID:964815
Update Time:2025-05-21
N-(3-Bromobenzyl)-2-methylpropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- N-(3-Bromobenzyl)-2-methylpropan-1-amine
- (3-bromobenzyl)isobutylamine(SALTDATA: HCl)
- N-[(3-bromophenyl)methyl]-2-methylpropan-1-amine
- 869949-43-9
- DTXSID10359470
- SCHEMBL19657686
- AN-465/42245345
- N-(3-bromobenzyl)-N-isobutylamine
- CHEMBL4962171
- (3-Bromobenzyl)isobutylamine x1hcl
- EN300-167286
- AKOS000226773
- (3-BROMOBENZYL)ISOBUTYLAMINE
- MFCD04482541
- [(3-bromophenyl)methyl](2-methylpropyl)amine
-
- MDL： MFCD04482541
- Inchi： 1S/C11H16BrN/c1-9(2)7-13-8-10-4-3-5-11(12)6-10/h3-6,9,13H,7-8H2,1-2H3
- InChI Key： OZSYRXACIOOTAA-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)CNCC(C)C
Computed Properties
- Exact Mass: 241.04700
- Monoisotopic Mass: 241.04661g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 12Ų
Experimental Properties
- Density: 1.228
- Boiling Point: 283°C at 760 mmHg
- Flash Point: 125°C
- Refractive Index: 1.53
- PSA: 12.03000
- LogP: 3.58560
N-(3-Bromobenzyl)-2-methylpropan-1-amine Customs Data
- HS CODE：2921499090
- Customs Data：
China Customs Code:
2921499090Overview:
2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
N-(3-Bromobenzyl)-2-methylpropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM282789-5g |
N-(3-Bromobenzyl)-2-methylpropan-1-amine |
869949-43-9 | 95% | 5g |
$771 | 2021-06-16 | |
| Chemenu | CM282789-5g |
N-(3-Bromobenzyl)-2-methylpropan-1-amine |
869949-43-9 | 95% | 5g |
$771 | 2022-05-27 | |
| Enamine | EN300-167286-0.05g |
[(3-bromophenyl)methyl](2-methylpropyl)amine |
869949-43-9 | 0.05g |
$58.0 | 2023-05-24 | ||
| Enamine | EN300-167286-0.1g |
[(3-bromophenyl)methyl](2-methylpropyl)amine |
869949-43-9 | 0.1g |
$60.0 | 2023-05-24 | ||
| Enamine | EN300-167286-0.25g |
[(3-bromophenyl)methyl](2-methylpropyl)amine |
869949-43-9 | 0.25g |
$63.0 | 2023-05-24 | ||
| Enamine | EN300-167286-0.5g |
[(3-bromophenyl)methyl](2-methylpropyl)amine |
869949-43-9 | 0.5g |
$65.0 | 2023-05-24 | ||
| Enamine | EN300-167286-1.0g |
[(3-bromophenyl)methyl](2-methylpropyl)amine |
869949-43-9 | 1g |
$68.0 | 2023-05-24 | ||
| Enamine | EN300-167286-2.5g |
[(3-bromophenyl)methyl](2-methylpropyl)amine |
869949-43-9 | 2.5g |
$114.0 | 2023-05-24 | ||
| Enamine | EN300-167286-5.0g |
[(3-bromophenyl)methyl](2-methylpropyl)amine |
869949-43-9 | 5g |
$194.0 | 2023-05-24 | ||
| Enamine | EN300-167286-10.0g |
[(3-bromophenyl)methyl](2-methylpropyl)amine |
869949-43-9 | 10g |
$352.0 | 2023-05-24 |
N-(3-Bromobenzyl)-2-methylpropan-1-amine Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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